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Compound of Interest

Compound Name: 2-Ethoxyisonicotinic acid

CAS No.: 91940-86-2

Cat. No.: B1583023 Get Quote

Executive Summary & Chemical Profile[2][3][4][5]
2-Ethoxyisonicotinic acid (CAS: 91940-86-2) is a specialized pyridine derivative utilized

primarily as a building block in the synthesis of pharmaceuticals, particularly kinase inhibitors

and LPAR modulators.[1] Its structure features a pyridine ring substituted with a carboxylic acid

at the C4 position and an ethoxy group at the C2 position.[1] This specific substitution pattern

imparts unique electronic properties, modulating the basicity of the pyridine nitrogen and the

lipophilicity of the molecule compared to the parent isonicotinic acid.[1]

This guide provides an authoritative framework for the safe handling, storage, and

experimental utilization of this compound, ensuring data integrity and personnel safety in drug

discovery workflows.[1]
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Property Specification

Chemical Name 2-Ethoxy-4-pyridinecarboxylic acid

CAS Number 91940-86-2

Molecular Formula C₈H₉NO₃

Molecular Weight 167.16 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in water (pH dependent)

Acidity (pKa) ~4.9 (COOH), ~3.5 (Pyridine N - estimated)

Storage Requirement
Dry, Room Temperature (Short-term); 2–8°C

(Long-term)

Safety & Hazard Assessment (GHS Standards)
While 2-Ethoxyisonicotinic acid is a stable organic intermediate, it exhibits irritant properties

consistent with pyridine carboxylic acids.[1] Adherence to the following safety protocols is

mandatory.

Hazard Classification (GHS)
H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N95 respirator or P100 filter if dust formation is likely.[1]

Ocular: Chemical safety goggles (ANSI Z87.1). Face shield recommended during large-scale

weighing.[1]
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Dermal: Nitrile gloves (minimum thickness 0.11 mm). Lab coat with extended cuffs.[1]

Emergency Response Protocol
Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses if

present.[1][2]

Skin Contact: Wash with non-abrasive soap and copious water.[1]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).

Storage & Stability Protocols
Proper storage is critical to prevent hydrolysis or decarboxylation over extended periods,

although the ethoxy ether linkage is generally robust.[1]

A. Environmental Controls[6][7]
Temperature: Store at 2°C to 8°C for long-term (>3 months) preservation. Room temperature

(20-25°C) is acceptable for active working stocks used within 30 days.[1]

Atmosphere: Hygroscopic potential exists due to the carboxylic acid moiety.[1] Store under

an inert atmosphere (Nitrogen or Argon) in tightly sealed vials.

Light: Protect from direct sunlight.[1][2] Amber glass vials are recommended.

B. Shelf-Life Management[6]
Solid State: Stable for >2 years if stored desiccated at 4°C.

Solution State (DMSO): Stable for 1-3 months at -20°C. Avoid repeated freeze-thaw cycles

which can induce precipitation or degradation.[1]

Visualization: Storage & Handling Workflow
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Figure 1: Decision logic for the storage and preparation of 2-Ethoxyisonicotinic acid to

maximize stability.
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The solubility of 2-Ethoxyisonicotinic acid is dictated by its zwitterionic potential.[1] The

pyridine nitrogen can accept a proton, while the carboxylic acid can donate one.[1]

Solvent Compatibility Guide[6]
DMSO (Dimethyl Sulfoxide):Preferred. Excellent solubility (>50 mM).[1] Ideal for biological

assays and stock solutions.[1]

Methanol/Ethanol: Good solubility. Suitable for chemical synthesis reactions.[3][4]

Water: Poor solubility at neutral pH.[1]

To dissolve in water: Add 1.0 equivalent of NaOH to form the sodium salt (Sodium 2-

ethoxyisonicotinate), or dissolve in dilute acid (HCl) to form the pyridinium salt.[1]

Dichloromethane (DCM): Moderate to poor. May require a co-solvent (e.g., small amount of

Methanol) or conversion to the acid chloride/ester.[1]

Protocol: Preparation of 50 mM Stock Solution (10 mL)
Calculate Mass:

Weighing: Accurately weigh 83.6 mg of 2-Ethoxyisonicotinic acid into a sterile 15 mL

conical tube or glass vial.

Solvent Addition: Add 10 mL of anhydrous DMSO.

Mixing: Vortex vigorously for 30-60 seconds. If particulates remain, sonicate in a water bath

at 37°C for 5 minutes.

Sterilization (Optional): If used for cell culture, filter through a 0.22 µm PTFE (hydrophobic)

syringe filter. Do not use Nylon filters with DMSO.[1]

Visualization: Solubility Decision Tree
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Figure 2: Logic flow for selecting the appropriate solvent system based on experimental

application.[1]

Experimental Application: Amide Coupling Protocol
A common application of 2-Ethoxyisonicotinic acid is coupling with amines to form amide

derivatives (e.g., for fragment-based drug design).[1]

Reagents
Acid: 2-Ethoxyisonicotinic acid (1.0 equiv)[1]

Amine: Target amine (1.1 equiv)

Coupling Agent: HATU or EDC/HOBt (1.2 equiv)

Base: DIPEA (Diisopropylethylamine) (3.0 equiv)

Solvent: DMF (Dimethylformamide) or DCM

Step-by-Step Procedure
Activation: In a round-bottom flask, dissolve 2-Ethoxyisonicotinic acid in dry DMF (0.1 M

concentration).
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Base Addition: Add DIPEA and stir at Room Temperature (RT) for 5 minutes.

Coupling Agent: Add HATU. Stir for 10-15 minutes to form the activated ester. Note: The

solution may turn slightly yellow.[1]

Amine Addition: Add the target amine.

Reaction: Stir at RT for 2–12 hours. Monitor conversion by TLC or LC-MS.[1]

Work-up: Dilute with Ethyl Acetate, wash with saturated NaHCO₃ (to remove unreacted acid),

water, and brine. Dry over Na₂SO₄ and concentrate.

Quality Control & Verification
To ensure experimental success, verify the identity and purity of the material upon receipt and

before critical campaigns.[1]

1H NMR (DMSO-d6): Look for the characteristic ethoxy triplet (~1.3 ppm) and quartet (~4.3

ppm).[1] The pyridine protons will appear in the aromatic region (approx 7.0 - 8.5 ppm).[1]

HPLC: Run on a C18 column using a Water/Acetonitrile gradient (+0.1% Formic Acid). The

ethoxy group increases retention time relative to unsubstituted isonicotinic acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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